2-(3-cyano-1H-indol-1-yl)-N-(2,4-dimethylphenyl)acetamide

• Molecular Formula: C19H17N3O
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 2-(3-cyanoindol-1-yl)-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C19H17N3O/c1-13-7-8-17(14(2)9-13)21-19(23)12-22-11-15(10-20)16-5-3-4-6-18(16)22/h3-9,11H,12H2,1-2H3,(H,21,23)
• InChI Key: ADBRBYPRNPKPRT-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C=C(C3=CC=CC=C32)C#N)C

Description

2-(3-cyano-1H-indol-1-yl)-N-(2,4-dimethylphenyl)acetamide, also known as CAY10465, is a small molecule inhibitor of the protein kinase CK1δ. It was first synthesized in 2009 by the pharmaceutical company Cayman Chemical, and has since been used extensively in scientific research as a tool compound to study the role of CK1δ in various biological processes.

Mechanism of Action

2-(3-cyano-1H-indol-1-yl)-N-(2,4-dimethylphenyl)acetamide binds to the ATP-binding site of CK1δ, preventing the kinase from phosphorylating its substrates. This leads to downstream effects on various biological processes that are regulated by CK1δ.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects in various cell types and animal models. These include inhibition of cell proliferation, induction of apoptosis, and alteration of circadian rhythm. This compound has also been shown to sensitize cancer cells to chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-cyano-1H-indol-1-yl)-N-(2,4-dimethylphenyl)acetamide in lab experiments is its high selectivity for CK1δ over other kinases. This allows researchers to specifically study the role of CK1δ in various biological processes without interfering with other signaling pathways. However, one limitation of this compound is its relatively low potency compared to other CK1δ inhibitors. This can make it difficult to achieve complete inhibition of CK1δ in some experimental systems.

Future Directions

There are several future directions for research using 2-(3-cyano-1H-indol-1-yl)-N-(2,4-dimethylphenyl)acetamide. One area of interest is the role of CK1δ in cancer progression and metastasis. This compound has been shown to sensitize cancer cells to chemotherapy and radiation therapy, suggesting that CK1δ inhibition may be a promising therapeutic strategy for cancer treatment. Another area of interest is the role of CK1δ in circadian rhythm and sleep disorders. This compound has been shown to alter circadian rhythm in animal models, suggesting that CK1δ inhibition may be a potential treatment for sleep disorders such as insomnia and jet lag. Finally, further studies are needed to fully understand the biochemical and physiological effects of this compound in various cell types and animal models, and to identify any potential side effects or toxicities associated with CK1δ inhibition.

Synthesis Methods

The synthesis of 2-(3-cyano-1H-indol-1-yl)-N-(2,4-dimethylphenyl)acetamide involves several steps, starting with the reaction of 2-bromoacetophenone with 2,4-dimethylaniline to yield 2-(2,4-dimethylphenyl)acetophenone. This intermediate is then reacted with 3-cyano-1H-indole in the presence of potassium carbonate and 18-crown-6 to produce this compound in good yield and purity.

Scientific Research Applications

2-(3-cyano-1H-indol-1-yl)-N-(2,4-dimethylphenyl)acetamide has been used extensively in scientific research as a tool compound to study the role of CK1δ in various biological processes. CK1δ is a serine/threonine protein kinase that is involved in a wide range of cellular processes, including DNA repair, cell cycle regulation, and circadian rhythm. Dysregulation of CK1δ has been implicated in various diseases, including cancer, neurodegenerative disorders, and sleep disorders.